2-chloro-4-iodo-1-isocyanatobenzene
Overview
Description
2-Chloro-4-iodo-1-isocyanatobenzene (CIBC) is an organic compound that is used in many scientific and industrial applications. It is a colorless, crystalline solid with a melting point of 87°C and a boiling point of 210°C. The compound is soluble in organic solvents and insoluble in water. CIBC is a versatile compound that can be used for a variety of purposes, including as a reagent for synthesis, as a catalyst for reactions, and as a starting material for the preparation of other compounds.
Mechanism of Action
2-chloro-4-iodo-1-isocyanatobenzene acts as an electrophile in organic reactions, which means that it can react with nucleophiles, such as amines and alcohols. The reaction of 2-chloro-4-iodo-1-isocyanatobenzene with nucleophiles involves the formation of a covalent bond between the electrophile and the nucleophile. This covalent bond is formed by the sharing of electrons between the two molecules.
Biochemical and Physiological Effects
2-chloro-4-iodo-1-isocyanatobenzene has a number of biochemical and physiological effects when used in laboratory experiments. It has been shown to inhibit the growth of bacteria and fungi, as well as to reduce the activity of enzymes. It has also been shown to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-chloro-4-iodo-1-isocyanatobenzene in laboratory experiments is its versatility. It can be used for a variety of purposes, including as a reagent for synthesis, as a catalyst for reactions, and as a starting material for the preparation of other compounds. Furthermore, it is relatively inexpensive and readily available.
On the other hand, there are some limitations to using 2-chloro-4-iodo-1-isocyanatobenzene in laboratory experiments. For example, it is not very soluble in water, which can make it difficult to use in aqueous solutions. Additionally, it can react with some other compounds, which can lead to unwanted side reactions.
Future Directions
1. 2-chloro-4-iodo-1-isocyanatobenzene can be used in the synthesis of new compounds, such as polymers and pharmaceuticals.
2. 2-chloro-4-iodo-1-isocyanatobenzene can be used as a catalyst for organic reactions, such as the synthesis of dyes and pigments.
3. 2-chloro-4-iodo-1-isocyanatobenzene can be used in the synthesis of materials for use in medical and industrial applications.
4. 2-chloro-4-iodo-1-isocyanatobenzene can be used to synthesize compounds with anti-inflammatory and anti-cancer properties.
5. 2-chloro-4-iodo-1-isocyanatobenzene can be used in the synthesis of compounds for use in the treatment of bacterial and fungal infections.
6. 2-chloro-4-iodo-1-isocyanatobenzene can be used to study the mechanism of action of various compounds.
7. 2-chloro-4-iodo-1-isocyanatobenzene can be used to study the effects of various compounds on biochemical and physiological processes.
8. 2-chloro-4-iodo-1-isocyanatobenzene can be used to study the effects of various compounds on the environment.
9. 2-chloro-4-iodo-1-isocyanatobenzene can be used to study the effects of various compounds on the immune system.
10. 2-chloro-4-iodo-1-isocyanatobenzene can be used to study the effects of various compounds on the nervous system.
Synthesis Methods
2-chloro-4-iodo-1-isocyanatobenzene can be synthesized by a number of methods, including the following:
1. The reaction of 2-chloro-4-iodobenzene with potassium isocyanate in dry acetone.
2. The reaction of 2-chloro-4-iodobenzene with sodium isocyanate in dry acetonitrile.
3. The reaction of 2-chloro-4-iodobenzene with potassium isocyanate in dry toluene.
4. The reaction of 2-chloro-4-iodobenzene with sodium isocyanate in dry ethanol.
Scientific Research Applications
2-chloro-4-iodo-1-isocyanatobenzene is used in a variety of scientific research applications, including as a reagent for organic synthesis, as a catalyst for reactions, and as a starting material for the preparation of other compounds. It has also been used in the synthesis of pharmaceuticals, such as anticancer agents and antibiotics. 2-chloro-4-iodo-1-isocyanatobenzene has been used in the synthesis of a variety of other compounds, such as dyes, pigments, and polymers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-4-iodo-1-isocyanatobenzene involves the conversion of 2-chloro-4-iodoaniline to the corresponding isocyanate derivative.", "Starting Materials": [ "2-chloro-4-iodoaniline", "Phosgene", "Triethylamine", "Methylene chloride", "Sodium bicarbonate", "Water" ], "Reaction": [ "Step 1: Dissolve 2-chloro-4-iodoaniline in methylene chloride.", "Step 2: Add triethylamine to the solution and stir for 10 minutes.", "Step 3: Slowly add phosgene to the solution while stirring vigorously.", "Step 4: After the addition of phosgene is complete, stir the solution for an additional 30 minutes.", "Step 5: Add a solution of sodium bicarbonate in water to the reaction mixture to neutralize any remaining phosgene.", "Step 6: Extract the product with methylene chloride and dry over anhydrous sodium sulfate.", "Step 7: Concentrate the solution to obtain 2-chloro-4-iodo-1-isocyanatobenzene as a yellow solid." ] } | |
CAS RN |
1261673-52-2 |
Molecular Formula |
C7H3ClINO |
Molecular Weight |
279.5 |
Purity |
95 |
Origin of Product |
United States |
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